Cas no 72698-30-7 ((E)-10-Hexadecenal)

• Product Name: (E)-10-Hexadecenal
• CAS No: 72698-30-7
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• CID: 1062242
• Update Time: 2025-10-30

(E)-10-Hexadecenal Chemical and Physical Properties

Names and Identifiers

• (E)-10-Hexadecenal
• (E)-hexadec-10-enal
• (10E)-10-Hexadecenal
• 10E-Hexadecenal
• 10-hexadecenal,E

• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h6-7,16H,2-5,8-15H2,1H3/b7-6+
• InChI Key： NBLCOWKIHZCSCF-VOTSOKGWSA-N
• SMILES： O=CCCCCCCCC/C=C/CCCCC

Computed Properties

• Exact Mass: 238.23000

Experimental Properties

• PSA: 17.07000
• LogP: 5.44260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes

Additional information on (E)-10-Hexadecenal

(E)-10-Hexadecenal: Chemical Profile and Emerging Applications in Modern Research

(E)-10-Hexadecenal, with the CAS number 72698-30-7, is a significant organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This linear aldehyde, characterized by a 16-carbon chain with a double bond at the 10th carbon position, exhibits unique chemical properties that make it a valuable tool in various scientific applications. Its molecular structure, C₁₆H₃₂O, not only contributes to its reactivity but also opens up diverse possibilities in synthetic chemistry and bioactivity studies.

The compound is classified as an unsaturated aldehyde, which distinguishes it from its saturated counterparts by introducing a region of higher reactivity due to the presence of the double bond. This feature allows (E)-10-Hexadecenal to participate in a variety of chemical reactions, including oxidation, reduction, and condensation reactions, making it a versatile intermediate in organic synthesis. Its role as a precursor in the synthesis of more complex molecules has been explored in several research contexts.

In recent years, (E)-10-Hexadecenal has found applications beyond basic organic chemistry. One particularly intriguing area is its use as an intermediate in the production of bioactive lipids and signaling molecules. The unsaturated aldehyde structure is reminiscent of certain fatty acid derivatives that are known to play crucial roles in cellular communication and metabolic processes. Researchers have been investigating how modifications or derivatization of (E)-10-Hexadecenal can lead to novel compounds with potential therapeutic benefits.

One of the most promising applications of (E)-10-Hexadecenal lies in its potential use as an anti-inflammatory agent. Studies have shown that unsaturated aldehydes can modulate inflammatory pathways by interacting with specific receptors and enzymes within cells. The double bond in (E)-10-Hexadecenal appears to enhance its ability to interact with biological targets, making it a candidate for further development into drugs that could target chronic inflammatory conditions. The compound’s ability to influence lipid mediators, which are key players in inflammation, positions it as a compelling subject for medicinal chemistry research.

Furthermore, the chemical properties of (E)-10-Hexadecenal make it an interesting candidate for studying the effects of unsaturated aldehydes on cellular processes such as apoptosis and oxidative stress. These processes are closely linked to various diseases, including neurodegenerative disorders and cancer. Preliminary studies have suggested that derivatives of (E)-10-Hexadecenal may exhibit protective effects against oxidative damage by scavenging reactive oxygen species (ROS). This potential application aligns with the growing interest in developing natural product-inspired therapeutics that leverage bioactive lipids.

The synthesis of (E)-10-Hexadecenal itself is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, allowing researchers to obtain sufficient quantities for detailed studies. Techniques such as catalytic hydrogenation and cross-coupling reactions have been optimized to produce high-purity forms of the compound, facilitating its use in sensitive biological assays. These improvements have not only enhanced the availability of (E)-10-Hexadecenal but also opened up new avenues for exploring its derivatives.

From an industrial perspective, (E)-10-Hexadecenal holds promise for applications in specialty chemicals and fine fragrances. Its aldehyde group provides a reactive site for further functionalization, allowing chemists to design molecules with specific properties tailored for industrial use. For instance, derivatives of (E)-10-Hexadecenal could be used as flavoring agents or as precursors to more complex fragrance compounds due to their aromatic characteristics and volatility.

The environmental impact of producing and using (E)-10-Hexadecenal is also a consideration that researchers are addressing. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, exploring biocatalytic methods for producing unsaturated aldehydes could offer more sustainable alternatives to traditional chemical synthesis. Such approaches not only align with broader environmental goals but also contribute to cost-effective production processes.

In conclusion, (E)-10-Hexadecenal (CAS no 72698-30-7) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique chemical structure enables diverse applications, from pharmaceuticals to specialty chemicals, while ongoing research continues to uncover new possibilities for its use. As synthetic methods improve and our understanding of biological systems deepens, compounds like (E)-10-Hexadecenal are likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.